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Compound of Interest

Compound Name: Raja 42

. Get Quote

Cat. No.: B13446071

A specific experimental protocol for a cell line designated "Raja 42" could not be located in
publicly available resources. It is possible that "Raja 42" is a laboratory-specific nomenclature
or a potential typographical error. Given the phonetic similarity, this document provides a
comprehensive experimental protocol for the widely-used Raiji cell line, a human B-lymphocyte
cell line derived from a patient with Burkitt's lymphoma.

This application note serves as a detailed guide for researchers, scientists, and professionals
in drug development on the proper handling and manipulation of the Raji cell line. The following
sections outline the necessary materials, step-by-step protocols for routine culture, and key
cellular characteristics.

Cell Line Characteristics

Parameter Value Reference
Cell Type B-lymphocyte ATCC
Morphology Lymphoblast-like ATCC

Growth Properties

Suspension

[1]

Doubling Time

Approximately 24-30 hours

Varies by culture conditions

Seeding Density

1 x 1075 to 3 x 10"5 cells/mL

In-house optimization

] ) Approximately 2 x 106 L
Maximum Density In-house optimization
cells/mL
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Experimental Protocols
Handling of Cryopreserved Raji Cells

This protocol outlines the procedure for reviving cryopreserved Raji cells.

Workflow for Thawing Cryopreserved Cells
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Thawing Processing
Retrieve cryovial Quickly thaw in Transfer cellsuspension | | | (RCSIIIEER ISP CIEDETPIIC Transfer to a T-75 flask
from liquid nitrogen 37°C water bath to the prepared conical tube for 10 minutes "Egh me’;ium and incubate at 37°C, 5% CO2

Preparation

Pre-warm complete Prepare a 15 mL conical
RPMI-1640 medium to 37°C D TGl
pre-warmed medium
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Raji cells in culture flask

Aseptically transfer the
cell suspension to a
conical tube

l

Determine cell density and

viability using a hemocytometer

or automated cell counter

'

Centrifuge at 125 x g
for 5 minutes

'

Aspirate supernatant and
resuspend pellet in a
calculated volume of

fresh medium

'

Seed new culture flasks at
1-3 x 1075 cells/mL

Incubate at 37°C, 5% CO2

Raji cells in log phase growth

Harvest cells by centrifugation
at 125 x g for 5 minutes

l

Resuspend cell pellet in cold
cryopreservation medium
(e.g., 90% FBS, 10% DMSO)
at 5-10 x 10”6 cells/mL

'

Aliquot 1 mL of cell
suspension into cryovials

l

Place cryovials in a controlled-rate
freezing container and store
at -80°C overnight

Transfer cryovials to liquid
nitrogen for long-term storage

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13446071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Plasma Membrane

Phosphorylation

Syk

ctivation

Cytosol

Ca2* Release

PKC Activation

ffects

nstream H

Activation of
Transcription Factors
(e.g., NF-kB, NFAT)

Cell Proliferation,
Differentiation,
Survival

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13446071?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13446071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling Cell Culture Techniques: A Detailed Protocol
for Raji Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13446071#raja-42-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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